Cas no 2228462-90-4 (1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2228462-90-4
• MF: C₁₂H₁₅BrClN
• MW: 288.611201524735
• CID: 6042640
• PubChem ID: 165604446
• Update Time: 2025-05-21

1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine
• [1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1908966
• 2228462-90-4

• Inchi： 1S/C12H15BrClN/c1-11(2)6-12(11,7-15)9-5-8(14)3-4-10(9)13/h3-5H,6-7,15H2,1-2H3
• InChI Key： PXPHOPZHWKEYJN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(CN)CC1(C)C)Cl

Computed Properties

• Exact Mass: 287.00764g/mol
• Monoisotopic Mass: 287.00764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS 2228462-90-4)

The compound 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS 2228462-90-4) is a specialized organic molecule featuring a unique combination of bromine and chlorine substitutions on its phenyl ring, coupled with a dimethylcyclopropylmethanamine moiety. This structural complexity makes it a subject of significant interest in pharmaceutical research, agrochemical development, and advanced material sciences.

Recent trends in medicinal chemistry highlight the growing demand for halogenated aromatic compounds like 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine, particularly in drug discovery programs targeting CNS disorders. The presence of both bromo and chloro substituents enhances the molecule's ability to interact with biological targets through halogen bonding - a hot topic in contemporary drug design discussions across platforms like ResearchGate and PubMed.

From a synthetic chemistry perspective, the dimethylcyclopropyl group in CAS 2228462-90-4 presents interesting challenges and opportunities. Cyclopropane rings are known to confer enhanced metabolic stability to molecules, making them valuable in developing compounds with improved pharmacokinetic profiles. This characteristic aligns with current industry focus on "beyond Rule of Five" molecules in pharmaceutical development.

The compound's potential applications extend to materials science, where its unique electronic properties resulting from the bromine-chlorine combination could be valuable in organic electronic devices. Researchers investigating novel organic semiconductors frequently search for such halogenated aromatic amines, making this compound relevant to cutting-edge material innovation.

Analytical characterization of 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for quality control in research settings, addressing common queries about compound verification that appear in scientific forums and search engines.

In the context of green chemistry, the synthetic routes to CAS 2228462-90-4 are being optimized to reduce environmental impact. Current research focuses on catalytic methods for introducing the cyclopropyl moiety and more efficient halogenation procedures - topics frequently discussed in recent ACS and RSC publications.

The stability profile of 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine makes it suitable for various research applications. Proper storage conditions (typically under inert atmosphere at low temperatures) are frequently searched topics by laboratory personnel working with similar halogenated compounds.

From a commercial availability standpoint, CAS 2228462-90-4 is offered by several specialty chemical suppliers in research quantities. Procurement specialists often search for information about purity specifications, packaging options, and global suppliers - key considerations when sourcing such specialized building blocks.

The intellectual property landscape surrounding 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine reveals its mention in several patents related to pharmaceutical intermediates. This aligns with current industry interest in protected chemical space for drug development candidates.

Safety considerations for handling CAS 2228462-90-4 follow standard laboratory protocols for aromatic amines. While not classified as extremely hazardous, proper PPE including gloves and eye protection is recommended - a common query among new researchers in chemical forums.

Emerging applications for 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine include its potential use in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. These applications capitalize on the compound's ability to coordinate with metal centers through its amine functionality.

The global market for such specialized intermediates is projected to grow steadily, driven by increasing R&D investment in pharmaceutical and advanced material sectors. Market analysts frequently search for data on halogenated pharmaceutical intermediates like CAS 2228462-90-4 to track industry trends.

In analytical method development, 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine presents interesting challenges for chromatographic separation due to its unique combination of polar (amine) and non-polar (dimethylcyclopropyl) groups. These characteristics make it a useful test compound for HPLC method development.

Future research directions for CAS 2228462-90-4 may explore its biological activity profile more thoroughly, particularly given the current interest in cyclopropyl-containing drugs in medicinal chemistry. Preliminary studies suggest potential interactions with certain enzyme systems worth further investigation.

The compound's physicochemical properties, including logP, pKa, and solubility parameters, are frequently requested data points by researchers evaluating 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine for various applications. These parameters are crucial for formulation development in pharmaceutical contexts.

In summary, 1-(2-bromo-5-chlorophenyl)-2,2-dimethylcyclopropylmethanamine (CAS 2228462-90-4) represents a versatile chemical building block with significant potential across multiple research domains. Its unique structural features continue to attract scientific interest, particularly in cutting-edge applications that leverage its halogenated aromatic and strained ring characteristics.